Due to the growing importance of green chemistry, the search for alternatives to cellulose has begun, leading to the rediscovery of bacterial cellulose (BC). The material is produced by Gluconacetobacter and Acetobacter bacteria, mainly Komagataeibacter xylinus. It is a pure biopolymer, without lignin or hemicellulose, forming a three-dimensional mesh, showing much lower organization than its plant counterpart. Thanks to its design, it has proven itself in completely unprecedented applications - especially in the field of biomedical sciences. Coming in countless forms, it has found use in applications such as wound dressings, drug delivery systems, or tissue engineering. The review article focuses on discussing the main structural differences between plant and bacterial cellulose, methods of bacterial cellulose synthesis, and the latest trends in BC applications in biomedical sciences.

Dry eye syndrome, as a persist corneal epithelial defect (PED), is an inconvenient ocular disorder that is generally treated by high-dosage, conventional eye drops. Addressing low efficacy and rath...

Polymethyl methacrylate (PMMA) bone cement is now widely used in percutaneous vertebro plasty (PVP) and percutaneous kyphoplasty (PKP). However, studies showed that the radiopacifiers (zirconia, ba...

Chlorogenic acid (CGA) is a phenolic compound widely found in plants. Several studies have shown that CGA possesses antioxidant, antibacterial, anti-inflammatory and wound healing properties. Becau...

Recently, many studies have shown various beneficial effects of polyphenol resveratrol (Res) on human health. The most important of these effects include cardioprotective, neuroprotective, anti-cancer, anti-inflammatory, osteoinductive, and anti-microbial effects. Resveratrol has cis and trans isoforms, with the trans isoform being more stable and biologically active. Despite the results of in vitro experiments, resveratrol has limited potential for application in vivo due to its poor water solubility, sensitivity to oxygen, light, and heat, rapid metabolism, and therefore low bioavailability. The possible solution to overcome these limitations could be the synthesis of resveratrol in nanoparticle form. Accordingly, in this study, we have developed a simple, green solvent/non-solvent physicochemical method to synthesize stable, uniform, carrier-free resveratrol nanobelt-like particles (ResNPs) for applications in tissue engineering. UV-visible spectroscopy (UV-Vis) was used to identify the trans isoform of ResNPs which remained stable for at least 63 days. The additional qualitative analysis was performed by Fourier transform infrared spectroscopy (FTIR), while X-ray diffraction (XRD) determined the monoclinic structure of resveratrol with a significant difference in the intensity of diffraction peaks between commercial and nano-belt form. The morphology of ResNPs was evaluated by optical microscopy and field-emission scanning electron microscope (FE-SEM) that revealed a uniform nanobelt-like structure with an individual thickness of less than 1 μm. Bioactivity was confirmed using Artemia salina in vivo toxicity assay, while 2,2-diphenyl-1-picrylhydrazylhydrate (DPPH) reduction assay showed the good antioxidative potential of concentrations of 100 μg/ml and lower. Microdilution assay on several reference strains and clinical isolates showed promising antibacterial potential on Staphylococci, with minimal inhibitory concentration (MIC) being 800 μg/ml. Bioactive glass-based scaffolds were coated with ResNPs and characterized to confirm coating potential. All of the above make these particles a promising bioactive, easy-to-handle component in various biomaterial formulations.

BACKGROUND Lenvatinib (LEN) is a first-line therapy for patients with hepatocellular carcinoma (HCC), but has a larger adverse effect profile. In this study, we developed a liposome with drug-carrying function and magnetic resonance imaging (MRI) imaging function to investigate the targeted drug-carrying function and MRI tracing ability of liposome for HCC. METHODS Magnetic nano-liposomes (MNL) with dual targeting function of epithelial cell adhesion molecule (EpCAM) and vimentin and capable of encapsulating LEN drugs were prepared. The characterization performance, drug loading efficiency and cytotoxicity of EpCAM/vimentin-LEN-MNL were tested, and the dual-targeting slow release drug loading function and MRI tracing ability were investigated in cellular and animal models. RESULTS EpCAM/vimentin-LEN-MNL has a mean particle size of 218.37 ± 5.13 nm and a mean potential of 32.86 ± 4.62 mV, and is spherical in shape and can be uniformly dispersed in solution. The encapsulation rate was 92.66 ± 0.73% and the drug loading rate was 9.35 ± 0.16%. It has low cytotoxicity, can effectively inhibit HCC cell proliferation and promote HCC cell apoptosis, and has specific targeting function and MRI tracing ability for HCC cells. CONCLUSIONS In this study, an HCC-specific dual-targeted sustained-release drug delivery liposome with dual-targeted recognition and sensitive MRI tracer was successfully prepared, which provides an important scientific basis for maximizing the multiple effects of nano-carriers in tumor diagnosis and treatment.

Lower back pain is one of the leading causes of disability, affecting 11.9% of the population worldwide and studies have shown that intervertebral disc degeneration is a common cause for chronic lo...

Today, regenerative osteogenesis represents a clinical need, due to the incidence of bone defects that involve groups of pathologies ranging from congenital anomalies to traumatic injuries, as well...

This study aimed to develop bone regenerative therapeutic strategies, based on the addition of bone marrow stromal cells (BMSC) on bioglass/collagen (BG/COL) scaffolds. For this purpose, an in vivo...

The repair and functional reconstruction of large skin defects caused by burn remains an intractable clinical problem. Collagen type I (ColI) was extracted from carp scales and confirmed by sodium dodecyl sulfate-polyacrylamide gel electrophoresis ultraviolet adsorption spectra and automatic amino acid analyzer. Then the scaffolds containing the purified ColI, hyaluronic acid (HA) and chondroitin sulfate (CS) were constructed and examined. The results showed that the scaffold (ColI:CS:HA=9:1:1) had larger pore diameter, porosity, water absorption, degradation rate and tensile strength. gentamycin sulphate (GS) - gelatin microspheres (GMSs) were prepared by emulsion cross-linking method. The drug release study of the ColI-CS-HA-GS/GMSs scaffold with antibacterial property showed a prolonged, continuous, and sustained release of GS. The bone marrow mesenchymal stem cells (BMSCs) were extracted from rat and inoculated into the ColI-HA-CS-GS/GMSs scaffold. The results performed that the scaffold could accelerate proliferation of the BMSCs and wound healing.